Cas no 160409-54-1 (D-(+)-Carnitine Benzyl Ester Perchlorate)
D-(+)-Carnitine Benzyl Ester Perchlorate Chemical and Physical Properties
Names and Identifiers
-
- D-(+)-Carnitine Benzyl Ester Perchlorate
-
- Inchi: 1S/C14H22NO3.ClHO4/c1-15(2,3)10-13(16)9-14(17)18-11-12-7-5-4-6-8-12;2-1(3,4)5/h4-8,13,16H,9-11H2,1-3H3;(H,2,3,4,5)/q+1;/p-1/t13-;/m0./s1
- InChI Key: ANQHNMIWXWZRQQ-ZOWNYOTGSA-M
- SMILES: Cl([O-])(=O)(=O)=O.C(C1C=CC=CC=1)OC(=O)C[C@H](O)C[N+](C)(C)C
D-(+)-Carnitine Benzyl Ester Perchlorate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C184145-50mg |
D-(+)-Carnitine Benzyl Ester Perchlorate |
160409-54-1 | 50mg |
$ 270.00 | 2023-04-18 | ||
| TRC | C184145-100mg |
D-(+)-Carnitine Benzyl Ester Perchlorate |
160409-54-1 | 100mg |
$ 500.00 | 2023-04-18 | ||
| TRC | C184145-250mg |
D-(+)-Carnitine Benzyl Ester Perchlorate |
160409-54-1 | 250mg |
$ 800.00 | 2023-09-08 | ||
| TRC | C184145-500mg |
D-(+)-Carnitine Benzyl Ester Perchlorate |
160409-54-1 | 500mg |
$ 2113.00 | 2023-04-18 |
D-(+)-Carnitine Benzyl Ester Perchlorate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on D-(+)-Carnitine Benzyl Ester Perchlorate
Comprehensive Overview of D-(+)-Carnitine Benzyl Ester Perchlorate (CAS No. 160409-54-1): Properties, Applications, and Research Insights
D-(+)-Carnitine Benzyl Ester Perchlorate (CAS 160409-54-1) is a specialized derivative of L-carnitine, a naturally occurring compound critical for energy metabolism. This esterified form, featuring a benzyl ester group and perchlorate counterion, is widely utilized in biochemical research and pharmaceutical development. Its unique structure enhances solubility and stability, making it a valuable tool for studying mitochondrial function, fatty acid oxidation, and metabolic disorders.
The growing interest in D-(+)-Carnitine Benzyl Ester Perchlorate aligns with current trends in personalized medicine and metabolic health. Researchers frequently explore its role in addressing conditions like insulin resistance, cardiovascular diseases, and age-related metabolic decline. Online searches for "carnitine derivatives for energy metabolism" or "benzyl ester applications in pharmaceuticals" reflect its relevance in cutting-edge science.
From a chemical perspective, the perchlorate moiety in CAS 160409-54-1 contributes to its crystalline properties, facilitating purification and characterization. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for reproducibility in studies. The compound’s chiral center (D-(+) configuration) also makes it a subject of interest in stereoselective synthesis and enzyme-substrate interactions.
In the context of sports nutrition and performance enhancement, derivatives like D-(+)-Carnitine Benzyl Ester Perchlorate are often discussed alongside popular supplements such as acetyl-L-carnitine. While not directly marketed as a supplement, its mechanisms inform the development of next-generation formulations targeting muscle endurance and recovery—topics frequently queried in fitness forums and scientific literature.
Industrial applications of this compound extend to drug delivery systems, where its ester linkage allows for controlled release of active metabolites. Innovations in nanocarriers and prodrug design further highlight its potential, resonating with trending searches like "advanced drug esterification techniques." Regulatory guidelines ensure its safe handling in labs, though it remains distinct from restricted substances.
Future research directions for CAS 160409-54-1 may explore its synergy with antioxidants or mitochondrial protectants, areas gaining traction due to rising interest in longevity science. As databases like PubMed and Reaxys index more studies on this compound, its profile as a research-grade biochemical continues to solidify.
160409-54-1 (D-(+)-Carnitine Benzyl Ester Perchlorate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)